Cas no 1361487-50-4 (Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate
• CAS No: 1361487-50-4
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4967417
• Update Time: 2025-07-22

Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)12-7(4-18-5-10(12)17)11-8(15)2-6(14)3-9(11)16/h2-5H,1H3
• InChI Key： OSICEHYEBQBQEE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC=C(C=1C(=O)OC)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 334.6
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate

Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361487-50-4): A Comprehensive Overview

Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate (CAS No. 1361487-50-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development and therapeutic applications.

The molecular structure of Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate consists of an isonicotinate moiety linked to a fluorinated phenyl ring substituted with trichloro groups. This particular arrangement imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for synthetic chemists and pharmacologists alike. The presence of fluorine and chlorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in the development of novel compounds with fluorine and chlorine substituents due to their ability to modulate biological activity and improve pharmacokinetic profiles. Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate falls into this category, as it combines the benefits of these halogen atoms with the inherent properties of the isonicotinate scaffold. This scaffold is well-known for its role in various pharmacological applications, particularly in the treatment of infectious diseases and inflammatory conditions.

One of the most compelling aspects of Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate is its potential as a lead compound for the development of new therapeutic agents. The fluorinated phenyl ring can serve as a key pharmacophore, interacting with biological targets in a manner that may lead to enhanced efficacy and reduced side effects compared to existing treatments. Additionally, the trichloro substitution pattern on the phenyl ring can further enhance binding affinity and selectivity.

Recent studies have demonstrated the importance of fluorinated compounds in medicinal chemistry. For instance, fluorine atoms can increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. This property is particularly valuable in drug development, as it can lead to longer half-lives and improved bioavailability. Furthermore, fluorine substitution can influence the electronic properties of a molecule, thereby affecting its interactions with biological targets.

The synthesis of Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and halogenation methods have been instrumental in constructing the desired molecular framework efficiently.

In addition to its synthetic significance, Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate has shown promise in preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent by demonstrating its ability to modulate inflammatory pathways at both cellular and molecular levels. The compound's interaction with specific enzymes and receptors involved in inflammation suggests that it could be a valuable candidate for further development into a therapeutic drug.

The role of computational chemistry has been increasingly important in understanding the pharmacological properties of compounds like Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets based on its structural features. These predictions can guide experimental efforts and help identify potential modifications that could enhance its therapeutic efficacy.

The future prospects for Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate are bright given its unique structural features and promising pharmacological properties. Ongoing research aims to explore its potential applications in various therapeutic areas, including oncology and neurology. By leveraging cutting-edge synthetic methods and computational tools, scientists are poised to unlock the full therapeutic potential of this compound.

In conclusion, Methyl 3-fluoro-5-(2,4,6-trichlorophenyl)isonicotinate(CAS No. 1361487-50-4) represents a significant advancement in pharmaceutical chemistry with its innovative structure and multifaceted applications. As research continues to uncover new insights into its properties,
this compound is likely to play an increasingly important role in the development of novel therapeutics that address unmet medical needs.